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Compound of Interest

Compound Name: Narcotic acid

Cat. No.: B1238708 Get Quote

An In-depth Technical Guide to "Narcotic Acid"
Disclaimer: The term "Narcotic acid" is not a standard or recognized chemical nomenclature in

scientific literature. However, the PubChem database contains an entry for a specific molecule

with "Narcotic acid" as a depositor-supplied synonym. This guide focuses on this particular

compound, providing a comprehensive overview of its chemical structure, properties, and the

broader context of its constituent chemical classes. Given the compound's obscurity, specific

experimental data and established signaling pathways are not readily available. Therefore, this

guide also incorporates general methodologies and known biological activities of related

chemical structures to provide a valuable resource for researchers and drug development

professionals.

Chemical Identity and Properties
The compound referred to as "Narcotic acid" in a depositor-supplied context is chemically

known as 6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-

yl)methyl]-2,3-dimethoxybenzoic acid. It is a complex molecule that features a substituted

isoquinoline core linked to a dimethoxybenzoic acid moiety.
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Figure 1: Chemical Structure of "Narcotic Acid"

Physicochemical Properties
The following table summarizes the computed physicochemical properties of the molecule.
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Property Value

Molecular Formula C22H25NO8

Molecular Weight 431.4 g/mol

IUPAC Name

6-[(S)-hydroxy-(4-methoxy-6-methyl-7,8-

dihydro-5H-[1][2]dioxolo[4,5-g]isoquinolin-5-

yl)methyl]-2,3-dimethoxybenzoic acid

CAS Number 55836-07-2

Topological Polar Surface Area 107 Å²

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 9

Rotatable Bonds 6

XLogP3 -0.4

Synthesis and Experimental Protocols
Specific experimental protocols for the synthesis of this exact molecule are not available in the

peer-reviewed literature. However, the structure suggests that its synthesis would involve the

coupling of a substituted isoquinoline derivative with a substituted benzoic acid derivative.

General synthetic strategies for these classes of compounds are well-established.

General Synthetic Approach for Substituted
Isoquinolines
The synthesis of substituted isoquinolines can be achieved through various methods, including

the Bischler-Napieralski reaction, which involves the cyclization of β-arylethylamides in the

presence of a dehydrating agent. Another common method is the Pictet-Spengler reaction,

where a β-arylethylamine is condensed with an aldehyde or ketone followed by cyclization.

Conceptual Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of a molecule like

"Narcotic Acid," based on common organic synthesis strategies.
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Figure 2: Conceptual Synthetic Workflow

Potential Biological Activity and Signaling Pathways
There is no specific pharmacological data or information on the signaling pathways for this

particular compound. However, its structural components, an isoquinoline alkaloid and a

benzoic acid derivative, are present in many biologically active molecules.

Isoquinoline Alkaloids
The isoquinoline core is a prominent feature in a large family of naturally occurring alkaloids

with a wide range of biological activities.[3][4] These activities include:

Antimicrobial[4]

Anti-inflammatory[3][4]

Antitumor[3][4]

Analgesic[5]

The diverse pharmacological effects of isoquinoline alkaloids stem from their ability to interact

with various biological targets, including enzymes and receptors.

Benzoic Acid Derivatives
Benzoic acid and its derivatives are also known to exhibit a range of biological activities,

including anti-inflammatory and antimicrobial properties.[3] They are common structural motifs

in many natural products and pharmaceuticals.[3]

Potential Signaling Pathways
Given the known activities of isoquinoline alkaloids, it is plausible that a molecule like "Narcotic
Acid" could interact with signaling pathways involved in inflammation, cell proliferation, and

nociception. A conceptual diagram of potential biological activities is presented below.

Figure 3: Potential Biological Activities and Signaling Interactions

Conclusion
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While the term "Narcotic acid" does not correspond to a standard chemical entity, the

molecule identified in the PubChem database presents an interesting chemical scaffold. Its

structure, combining an isoquinoline alkaloid and a benzoic acid derivative, suggests potential

for a range of biological activities. Further research, including chemical synthesis and

pharmacological screening, would be necessary to elucidate the actual properties and

therapeutic potential of this compound. This guide provides a foundational understanding for

researchers interested in exploring this or structurally related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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